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Introduction

Metazachlor is a pre-emergence herbicide widely used for the control of annual grasses and
broad-leaved weeds in a variety of crops. Following its application, metazachlor degrades in
the environment to form several metabolites, including metazachlor ethanesulfonic acid (ESA).
This metabolite has garnered significant attention from the scientific and regulatory
communities due to its higher persistence and mobility in soil and water compared to the parent
compound.[1][2] The potential for metazachlor ESA to contaminate groundwater and surface
water, coupled with a lack of comprehensive toxicological data, necessitates a thorough
environmental risk assessment.[1]

This technical guide provides a comprehensive overview of the current scientific knowledge
regarding the environmental risk assessment of metazachlor ESA. It is designed to serve as a
resource for researchers, scientists, and professionals involved in environmental science,
ecotoxicology, and pesticide regulation. The guide summarizes available quantitative data,
outlines relevant experimental protocols, and visualizes key pathways and workflows to
facilitate a deeper understanding of the environmental behavior and potential risks associated
with this significant herbicide metabolite.

Environmental Fate and Transport
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The environmental fate of a pesticide metabolite is a critical component of its risk assessment,
determining its concentration and persistence in various environmental compartments.
Metazachlor ESA exhibits distinct environmental behavior compared to its parent compound,
metazachlor.

Degradation

Metazachlor is known to degrade in the soil, with a half-life that can vary depending on
environmental conditions such as soil type, temperature, and sunlight.[3] Studies have reported
metazachlor half-lives in soil ranging from a few days to several weeks.[3] One of the major
degradation pathways of metazachlor leads to the formation of metazachlor ESA and
metazachlor oxanilic acid (OA).[1]

Metazachlor ESA is significantly more persistent in the environment than metazachlor.[1] This
increased persistence raises concerns about its potential to accumulate in soil and water over
time.

Table 1: Environmental Fate Data for Metazachlor and Metazachlor ESA
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Parameter

Metazachlor

Metazachlor ESA

Data Gaps

Soil Half-life (DTso)

3to 77 days[4]

Estimated at 60
daysl[4]

Specific DTso values
for metazachlor ESA
in various soil types
and conditions are

limited.

Soil Sorption

Coefficient (Koc)

53.8 - 220 L/kg[5]

Data not available

A definitive Koc value
for metazachlor ESA
is a critical data gap
for accurately
modeling its leaching

potential.

Water Solubility

242 mg/L at 25°CJ6]

Higher than

metazachlor[1][2]

Precise water
solubility data for
metazachlor ESA is
needed for more
accurate
environmental

modeling.

Hydrolysis Half-life

Data not available

Data not available

The role of hydrolysis
in the degradation of
metazachlor ESA is

not well characterized.

Photolysis Half-life

Data not available

Data not available

The potential for
photodegradation of
metazachlor ESA in
water and on soll
surfaces requires

investigation.

Mobility and Leaching

Due to its higher water solubility and lower sorption to soil particles compared to the parent

compound, metazachlor ESA has a high potential for leaching into groundwater.[1][2]
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Numerous monitoring studies have detected metazachlor ESA in groundwater and surface
water, often at higher concentrations and with greater frequency than metazachlor itself.[1][2][7]
This highlights the importance of considering metabolites in water quality monitoring programs.

Ecotoxicological Profile

The assessment of ecotoxicological effects on non-target organisms is a cornerstone of
environmental risk assessment. While a substantial body of data exists for the parent
compound, metazachlor, specific ecotoxicity data for metazachlor ESA is sparse. The risk
assessment often relies on data from the parent compound or related ESA metabolites, which

introduces uncertainty.

Aquatic Ecotoxicity

Metazachlor has been shown to be toxic to aquatic organisms, particularly algae and aquatic
plants.[8][9] The primary mode of action for metazachlor is the inhibition of very long-chain fatty
acid synthesis, which is crucial for cell division and growth in plants.[9]

Table 2: Aquatic Ecotoxicity Data for Metazachlor and its Metabolites
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Metazachlor

Metazachlor

Organism Endpoint Metazachlor Data Gaps
OA ESA
Acute and
chronic
toxicity data
Fish (e.g., for
Rainbow 4.0-15.0 Data not Data not metazachlor
] 96-hour LCso ] )
Trout, Bluegill mg/L[8] available available ESAon
Sunfish) various fish
species are
urgently
needed.
Acute and
chronic
] toxicity data
Aquatic
for
Invertebrates
Data not Data not metazachlor
(e.g., 48-hour ECso  22.3 mg/L[8] ) )
. available available ESAona
Daphnia
range of
magna) )
aquatic
invertebrates
are lacking.
While algae
are sensitive
to
Algae (e.g., metazachlor,
Pseudokirchn Data not Data not specific data
) 72-hour ECso  0.031 mg/L[8] ) )
eriella available available for
subcapitata) metazachlor
ESAis a
significant
gap.
Aquatic 7-day ECso 2.9 pg/L[10] Data not Data not The effects of
Plants (e.g., available available metazachlor
Lemna minor) ESAon
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aquatic
macrophytes

are unknown.

Terrestrial Ecotoxicity

The potential effects of metazachlor ESA on soil-dwelling organisms are also a key
consideration.

Table 3: Terrestrial Ecotoxicity Data for Metazachlor and Metazachlor ESA

] . Metazachlor
Organism Endpoint Metazachlor . Data Gaps

The toxicity of
metazachlor ESA

Earthworms
o >100 mg/kg Data not to earthworms
(e.g., Eisenia 14-day LCso ] ] ]
) soil[11] available and other soil
fetida) )
macroorganisms
is unknown.
The impact of
metazachlor ESA
) o ___ Effects observed on soil microbial
Sall Respiration/Nitrifi ] Data not B
) ] ) o at high ] communities and
Microorganisms cation Inhibition ] available ) )
concentrations[5] their functions
requires

investigation.

Endocrine Disruption Potential

The potential for pesticides and their metabolites to interfere with the endocrine systems of
wildlife and humans is a growing area of concern.[12][13][14] The US Environmental Protection
Agency (EPA) and other regulatory bodies have established screening programs to evaluate
the endocrine-disrupting potential of chemicals.[12][13][14]
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Currently, there is a significant lack of publicly available data on the endocrine-disrupting

properties of metazachlor ESA. Standardized in vitro and in vivo assays are needed to assess

its potential to interact with estrogen, androgen, and thyroid hormone pathways.

Table 4: Endocrine Disruption Potential of Metazachlor ESA - Data Gaps

Assay Endpoint Metazachlor ESA Status
Estrogen Receptor

Binding/Transcriptional Agonist/Antagonist Activity Data not available
Activation Assay

Androgen Receptor

Binding/Transcriptional Agonist/Antagonist Activity Data not available

Activation Assay

Steroidogenesis Assay (e.g.,
H295R)

Alterations in Hormone )
) Data not available
Production

Thyroid Hormone Disruption

Assays

Interference with Thyroid )
o ) Data not available
Hormone Synthesis/Signaling

Experimental Protocols

Standardized and validated experimental protocols are essential for generating reliable data for

environmental risk assessment. The following sections outline the methodologies for key

experiments cited or recommended for evaluating the environmental risk of metazachlor ESA.

Environmental Fate Studies

» Soil Degradation (OECD 307): This guideline describes laboratory methods to determine the

rate of aerobic and anaerobic transformation of chemicals in soil. The study involves

incubating radiolabeled metazachlor ESA in different soil types under controlled

temperature, moisture, and lighting conditions. Samples are taken at various time points and

analyzed to determine the disappearance of the parent compound and the formation of

transformation products.
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e Adsorption/Desorption (OECD 106): This guideline details the batch equilibrium method to
determine the soil adsorption/desorption coefficient (Kd) and the organic carbon-normalized
adsorption coefficient (Koc). Radiolabeled metazachlor ESA is equilibrated with a soil-water
suspension. The concentration of the substance in the aqueous and solid phases is
measured to calculate the adsorption coefficient.

Ecotoxicity Studies

» Algal Growth Inhibition Test (OECD 201): This test assesses the effects of a substance on
the growth of freshwater algae. Algal cultures are exposed to a range of concentrations of
metazachlor ESA for 72 hours. The growth rate and yield are measured and compared to
control cultures to determine the ECso (the concentration causing 50% inhibition of growth).
[21[3][15][16]

e Daphnia sp. Acute Immobilisation Test (OECD 202): This study evaluates the acute toxicity
to aquatic invertebrates. Daphnia magna are exposed to various concentrations of
metazachlor ESA for 48 hours. The concentration that causes immobilization in 50% of the
daphnids (ECso) is determined.

o Fish Acute Toxicity Test (OECD 203): This test determines the lethal concentration of a
substance to fish. Fish are exposed to a series of concentrations of metazachlor ESA for 96
hours. The concentration that is lethal to 50% of the fish (LCso) is calculated.

o Earthworm Acute Toxicity Test (OECD 207): This guideline describes a laboratory test to
assess the acute toxicity of chemicals to earthworms. Earthworms are exposed to artificial
soil treated with different concentrations of metazachlor ESA for 14 days. The LCso is
determined based on mortality.

Endocrine Disruption Assays

o Estrogen Receptor Transcriptional Activation Assay (OECD 455): This in vitro assay uses a
genetically modified cell line to assess the ability of a chemical to bind to and activate the
estrogen receptor.

o Androgen Receptor Transcriptional Activation Assay (OECD 458): Similar to the estrogen
receptor assay, this in vitro test evaluates the potential of a chemical to interact with the
androgen receptor.
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o H295R Steroidogenesis Assay (OECD 456): This in vitro assay uses a human adrenal
carcinoma cell line (H295R) to assess the effects of a chemical on the production of steroid
hormones, including testosterone and estradiol.[17][18][19][20]

Analytical Methods

o EPA Method 535: This method is designed for the determination of chloroacetanilide and
other acetamide herbicide degradates, including ESA metabolites, in drinking water.[8][21]
[22] The method typically involves solid-phase extraction (SPE) to concentrate the analytes
from a water sample, followed by analysis using liquid chromatography-tandem mass
spectrometry (LC-MS/MS).[8][21][22]

Signaling Pathways and Logical Relationships

The following diagrams, generated using Graphviz (DOT language), illustrate key processes
and relationships relevant to the environmental risk assessment of metazachlor ESA.
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Environmental Risk Assessment Workflow for Metazachlor ESA
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Potential Endocrine Disruption Pathways

Conclusion and Future Directions

The environmental risk assessment of metazachlor ESA is a complex process that is currently
hampered by significant data gaps. While it is evident that metazachlor ESA is a persistent
and mobile metabolite that poses a potential risk to water resources, a comprehensive
understanding of its ecotoxicological effects and potential for endocrine disruption is lacking.

Future research should prioritize the following areas:

» Generation of robust ecotoxicity data: Standardized acute and chronic toxicity tests on a
diverse range of aquatic and terrestrial organisms are essential to establish reliable
endpoints (LCso, ECso, NOEC) for risk assessment.

o Determination of key environmental fate parameters: Accurate measurement of the soil
sorption coefficient (Koc) and degradation rates of metazachlor ESA under various
environmental conditions is crucial for improving the accuracy of environmental exposure
models.

 Investigation of endocrine-disrupting potential: A battery of in vitro and in vivo assays should
be employed to thoroughly evaluate the potential of metazachlor ESA to interfere with the
endocrine system.

» Elucidation of the mechanism of action: Studies aimed at understanding the molecular
mechanisms of toxicity in non-target organisms will provide a more complete picture of the
potential risks posed by this metabolite.

Addressing these research needs will enable a more comprehensive and accurate
environmental risk assessment of metazachlor ESA, leading to better-informed regulatory
decisions and improved protection of environmental and human health.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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